Cas no 1806812-27-0 (2,4-Diamino-3-(difluoromethyl)-5-methylpyridine)

• Product Name: 2,4-Diamino-3-(difluoromethyl)-5-methylpyridine
• CAS No: 1806812-27-0
• MF: C₇H₉F₂N₃
• MW: 173.163267850876
• CID: 4811953
• Update Time: 2025-06-23

2,4-Diamino-3-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Diamino-3-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C7H9F2N3/c1-3-2-12-7(11)4(5(3)10)6(8)9/h2,6H,1H3,(H4,10,11,12)
• InChI Key： QSIFSFVPEUUCFN-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 0.8
• Topological Polar Surface Area: 64.9

Additional information on 2,4-Diamino-3-(difluoromethyl)-5-methylpyridine

Introduction to 2,4-Diamino-3-(difluoromethyl)-5-methylpyridine (CAS No. 1806812-27-0)

2,4-Diamino-3-(difluoromethyl)-5-methylpyridine (CAS No. 1806812-27-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The chemical structure of 2,4-Diamino-3-(difluoromethyl)-5-methylpyridine includes a pyridine ring substituted with two amino groups at the 2 and 4 positions, a difluoromethyl group at the 3 position, and a methyl group at the 5 position. These substituents contribute to the compound's distinct chemical properties and biological activities.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of the difluoromethyl group in 2,4-Diamino-3-(difluoromethyl)-5-methylpyridine is particularly noteworthy, as it can significantly influence the compound's interactions with biological targets and its overall bioavailability.

In terms of its biological activity, 2,4-Diamino-3-(difluoromethyl)-5-methylpyridine has been investigated for its potential as an inhibitor of specific enzymes and receptors. One area of focus has been its activity against kinases, which are key enzymes involved in cellular signaling pathways. Preliminary studies have shown that this compound can selectively inhibit certain kinases, suggesting its potential as a lead molecule for the development of targeted therapies.

Beyond kinase inhibition, 2,4-Diamino-3-(difluoromethyl)-5-methylpyridine has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in various diseases, including autoimmune disorders and cancer. Research has indicated that this compound can modulate inflammatory pathways by interfering with the production of pro-inflammatory cytokines and chemokines.

The synthetic route to 2,4-Diamino-3-(difluoromethyl)-5-methylpyridine involves a series of well-defined chemical transformations. The synthesis typically begins with the preparation of a suitable pyridine derivative, followed by functionalization steps to introduce the amino groups and the difluoromethyl moiety. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, facilitating its use in both academic research and industrial applications.

In preclinical studies, 2,4-Diamino-3-(difluoromethyl)-5-methylpyridine has demonstrated favorable pharmacological properties. It exhibits good solubility in aqueous solutions and shows minimal toxicity at therapeutic concentrations. These characteristics make it an attractive candidate for further development as a drug candidate.

The potential applications of 2,4-Diamino-3-(difluoromethyl)-5-methylpyridine extend beyond traditional small molecule therapeutics. It has also been investigated as a scaffold for the design of prodrugs and conjugates. Prodrugs are inactive derivatives that are converted into active drugs within the body through metabolic processes. By attaching this compound to other bioactive molecules or nanoparticles, researchers aim to enhance its therapeutic efficacy and reduce side effects.

In conclusion, 2,4-Diamino-3-(difluoromethyl)-5-methylpyridine (CAS No. 1806812-27-0) is a promising compound with diverse biological activities and potential applications in drug discovery and development. Its unique chemical structure and favorable pharmacological properties make it an important molecule for further investigation in both academic and industrial settings.